1-(Dimethylamino)-3-methylbutan-2-ol

• IUPAC Name: 1-(dimethylamino)-3-methylbutan-2-ol
• InChI: InChI=1S/C7H17NO/c1-6(2)7(9)5-8(3)4/h6-7,9H,5H2,1-4H3
• InChI Key: CGVDIJPAUMTOMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN(C)C)O
• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol
• CAS No.: 1533077-04-1

Description

“1-(Dimethylamino)-3-methylbutan-2-ol” is a chemical compound. It is a potent protector against mechlorethamine cytotoxicity and inhibitor of choline uptake.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3- (3 …) involves the use of S- (+)-l,l-dimethylamino-2-methyl pentan-3-one (V) and aqueous sodium hydroxide solution.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various techniques. For instance, the molecular electron density theory (MEDT) was employed to examine the [4 + 2] cycloaddition reaction between (E)-N-((dimethylamino)methylene)benzothioamide (1) and (S)-3-acryloyl-4-phenyloxazolidin-2-one (2) at the B3LYP/6-311++G(d,p) design level.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For instance, Dimethylaminopropylamine (DMAPA) is a diamine used in the preparation of some surfactants, such as cocamidopropyl betaine which is an ingredient in many personal care products including soaps, shampoos, and cosmetics.

Scientific Research Applications

Analgesic and Diuretic Effects

Research on related compounds such as 1-dimethylamino-3-cyano-3-phenyl-4-methyl-hexane HCl (Z-4) and 1-dimethylamino-2-phenyl-3-methyl-pentane HCl (Z-134) has shown significant analgesic-potentiating efficacies and diuretic activity in animal studies (Chen, 1956). These findings suggest that 1-(Dimethylamino)-3-methylbutan-2-ol, with its similar dimethylamino group, could be explored for potential analgesic or diuretic applications in biomedical research.

Host Plant Interactions in Agriculture

Studies on host fruit volatiles attractive to various fly species, such as the identification of compounds from snowberry (Symphoricarpos albus) attractive to Rhagoletis zephyria flies, involve analyzing complex mixtures containing compounds like 3-methylbutan-1-ol (Cha et al., 2017). Research in this area could benefit from understanding the roles and mechanisms of similar compounds, including this compound, in influencing insect behavior and host plant interactions, which is crucial for developing pest management strategies in agriculture.

Environmental Toxicology and Safety

The evaluation of chemicals like methyl formate and 2-methylbutane for genotoxicity using micronucleus induction in male mice bone marrow cells provides insights into the safety and environmental impact of various substances (Kim et al., 2010). Investigating this compound in similar toxicological studies could help assess its environmental and health safety profiles, contributing to safer chemical handling and regulatory compliance.

Mechanism of Action

Target of Action

The primary target of 1-(Dimethylamino)-3-methylbutan-2-ol is Acetylcholinesterase . Acetylcholinesterase is an enzyme that terminates signal transduction at the neuromuscular junction by rapid hydrolysis of the acetylcholine released into the synaptic cleft . It also plays a role in neuronal apoptosis .

Mode of Action

It’s known that the interaction of similar compounds with acetylcholinesterase leads to the termination of signal transduction at the neuromuscular junction .

Biochemical Pathways

It’s known that the compound belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids . These are phenols that are unsubstituted at the 4-position .

Result of Action

It’s known that the compound’s action results in the termination of signal transduction at the neuromuscular junction .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as solvent polarity and viscosity, rate of solvent relaxation, probe conformational changes, rigidity of the local environment, internal charge transfer, proton transfer and excited state reactions, probe-probe interactions, and changes in radiative and non-radiative decay rates can affect the fluorescence emission spectra and quantum yields of the compound .

Safety and Hazards

The safety data sheet for a similar compound, 1-Dimethylamino-2-propanol, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, has acute oral toxicity, causes skin corrosion/irritation, and serious eye damage/eye irritation.

Future Directions

Future research directions for similar compounds include the study of the mass transfer performance for absorber packed columns in the CO2 capture process.